Segesterone
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Overview
Description
Segesterone is a Progestin.
Scientific Research Applications
Neuroprotective Potential in Stroke and CNS Diseases
Segesterone acetate, known as Nestorone®, has been explored beyond its traditional use in birth control and hormone replacement therapy. Notably, its neuroprotective capabilities have been demonstrated in animal models of central nervous system (CNS) diseases, including stroke. Research indicates that Nestorone can reduce infarct sizes and prevent functional impairments in rats subjected to ischemic stroke, suggesting its potential as a therapeutic agent for neurological diseases (Tuazon, Sitruk-Ware, & Borlongan, 2019).
Progesterone Analogs in Human Medicine
Progesterone and its analogs, including Segesterone, play crucial roles in reproductive medicine and have been studied for their neuro- and immunoprotective activities. These novel biological activities drive research and development in the field of progesterone analogs used in human medicine. Progesterone treatment has been used in maintaining pregnancy, preventing preterm labor, treating various gynecological pathologies, and reducing the negative effects of menopause. Its analogs could potentially find application in other medical fields as well (Kolatorova et al., 2022).
Role in Myelin Repair and Neuroprotection
Progesterone and its analogs like Segesterone have been recognized for their neuroprotective and promyelinating actions, making them promising therapeutic agents for neuroinjury and neurodegenerative diseases. Experimental studies document these actions of progesterone, and synthetic progestins derived from it are used for contraception or in hormone replacement therapies. These benefits also suggest new therapeutic applications for synthetic progestins in the nervous system (Schumacher, Sitruk-Ware, & De Nicola, 2008).
properties
CAS RN |
7690-08-6 |
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Product Name |
Segesterone |
Molecular Formula |
C21H28O3 |
Molecular Weight |
328.4 g/mol |
IUPAC Name |
(8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-16-methylidene-2,6,7,8,9,10,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C21H28O3/c1-12-10-19-18-6-4-14-11-15(23)5-7-16(14)17(18)8-9-20(19,3)21(12,24)13(2)22/h11,16-19,24H,1,4-10H2,2-3H3/t16-,17+,18+,19-,20-,21-/m0/s1 |
InChI Key |
SFLXYFZGKSGFKA-XUDSTZEESA-N |
Isomeric SMILES |
CC(=O)[C@]1(C(=C)C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@H]34)C)O |
SMILES |
CC(=O)C1(C(=C)CC2C1(CCC3C2CCC4=CC(=O)CCC34)C)O |
Canonical SMILES |
CC(=O)C1(C(=C)CC2C1(CCC3C2CCC4=CC(=O)CCC34)C)O |
Other CAS RN |
7690-08-6 |
Origin of Product |
United States |
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